Cas no 884343-12-8 (2-(6-aminopyridin-3-yl)(methyl)aminoethan-1-ol)

2-(6-aminopyridin-3-yl)(methyl)aminoethan-1-ol structure
884343-12-8 structure
Product Name:2-(6-aminopyridin-3-yl)(methyl)aminoethan-1-ol
CAS No:884343-12-8
MF:C8H13N3O
MW:167.208321332932
MDL:MFCD10009556
CID:1067914
PubChem ID:28477444
Update Time:2025-04-20

2-(6-aminopyridin-3-yl)(methyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-Aminopyridin-3-yl)(methyl)amino]ethan-1-ol
    • 2-((6-Aminopyridin-3-yl)(methyl)amino)ethanol
    • 2-[(6-Amino-3-pyridyl)-methyl-amino]ethanol
    • CHEMBL4591161
    • F8889-7969
    • CS1434
    • MFCD10009556
    • 2-[(6-aminopyridin-3-yl)-methylamino]ethanol
    • 884343-12-8
    • AKOS009376338
    • SCHEMBL4518931
    • XHAHWJKEJRHFHD-UHFFFAOYSA-N
    • SB55221
    • EN300-55866
    • 2-amino-5-[N-(2-hydroxyethyl)-N-methylamino]pyridine
    • Z390185406
    • 2-[(6-AMINOPYRIDIN-3-YL)(METHYL)AMINO]ETHANOL
    • Ethanol, 2-[(6-amino-3-pyridinyl)methylamino]-
    • 2-(6-aminopyridin-3-yl)(methyl)aminoethan-1-ol
    • MDL: MFCD10009556
    • Inchi: 1S/C8H13N3O/c1-11(4-5-12)7-2-3-8(9)10-6-7/h2-3,6,12H,4-5H2,1H3,(H2,9,10)
    • InChI Key: XHAHWJKEJRHFHD-UHFFFAOYSA-N
    • SMILES: OCCN(C)C1C=NC(=CC=1)N

Computed Properties

  • Exact Mass: 167.105862047g/mol
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 62.4Ų

2-(6-aminopyridin-3-yl)(methyl)aminoethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-[(6-Aminopyridin-3-yl)(methyl)amino]ethan-1-ol
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Matrix Scientific
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Matrix Scientific
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2-[(6-Aminopyridin-3-yl)(methyl)amino]ethan-1-ol, 95%
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